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For Researchers, Scientists, and Drug Development Professionals

Introduction
(2-Ethyl-hexyl)-hydrazine, a substituted hydrazine derivative, is a chemical compound of

interest within various fields of chemical research and development. This technical guide aims

to provide a comprehensive summary of its physical properties. However, it is crucial to note at

the outset that publicly available experimental data for this specific compound is exceptionally

scarce. This document transparently presents the limited information found and highlights the

significant data gaps.

Core Physical Properties
The most fundamental available data for (2-Ethyl-hexyl)-hydrazine is its molecular formula

and weight, which are essential for any chemical calculation or experimental design.

Property Value Source

Molecular Formula C8H20N2 [1]

Molecular Weight 144.26 g/mol [1]

CAS Number 887591-66-4 [1]
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Despite extensive searches, no experimentally determined physical properties such as boiling

point, melting point, density, or solubility for (2-Ethyl-hexyl)-hydrazine have been found in the

public domain. Chemical suppliers list the compound for sale but do not provide detailed

physical data sheets.[1]

Context from Related Compounds
To provide some context, the physical properties of related aliphatic hydrazines can be

considered, though it must be explicitly understood that these are not the properties of (2-
Ethyl-hexyl)-hydrazine and should be used with caution. Substituted hydrazines are generally

colorless liquids, with their boiling points increasing with molecular weight. They are often

soluble in water and organic solvents. For example, hydrazine itself is a colorless, fuming liquid

that is miscible with water.

Experimental Protocols
Consistent with the lack of physical property data, no specific experimental protocols for the

determination of these properties for (2-Ethyl-hexyl)-hydrazine were found in the reviewed

literature. Standard methodologies for determining boiling point (e.g., distillation under

controlled pressure), melting point (e.g., capillary method), density (e.g., pycnometry), and

solubility (e.g., shake-flask method) would be applicable, but no published applications of these

to (2-Ethyl-hexyl)-hydrazine were identified.

Signaling Pathways and Logical Relationships
There is no information available in the public domain regarding any signaling pathways,

experimental workflows, or logical relationships involving (2-Ethyl-hexyl)-hydrazine.

Consequently, the creation of diagrams as requested is not possible due to the absence of the

necessary underlying data.

Conclusion
This technical guide underscores the significant lack of publicly available data on the physical

properties of (2-Ethyl-hexyl)-hydrazine. While its molecular formula and weight are

established, crucial experimental data for its physical state, solubility, and thermal properties

are absent from the scientific literature and commercial datasheets. Researchers and
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professionals interested in this compound should be aware of this data gap and may need to

perform their own experimental determinations of these fundamental properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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